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The following table summarizes the key identifiers and physical properties of oxalyl fluoride as found in the

search results [1].

Property Value

Preferred IUPAC Name Oxalyl difluoride

Chemical Formula C2F202

Molar Mass 94.017 g/mol

Melting Point -3°C (270 K)

Boiling Point 26.6 °C (299.8 K)

Common Preparation Method Reaction of sodium fluoride with oxalyl chloride [1].

Conformational Stability and Structural Insights

A key aspect of a molecule's stability is its conformational behavior. Research indicates that oxalyl fluoride

exists in an equilibrium between two periplanar forms: anti (¢ = 180°) and syn conformers [2] [3].
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Studies on the related molecule oxalyl chloride fluoride provide deeper insight into the torsional properties
that influence stability. This molecule was found to exist as a mixture of anti and gauche (¢ ~ 60°)

conformers [2] [3]. The energy difference between these conformers was quantified as follows [2] [3]:

Parameter Value
Standard Enthalpy (AH®) 2.5 (¢1.2) kcal/mol
Standard Entropy (AS°) -6.5 (£3.3) cal/(mol-K)

The positive AH® value indicates that the transition from the anti to the gauche form is endothermic,

meaning the anti form is more stable at lower temperatures [2] [3].

This diagram illustrates the relationship between molecular structure and the experimental method used to

study its stability:
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Application Context Implying Thermal Stability

While direct thermal decomposition data is unavailable, one investigated application provides an indirect
indication of oxalyl fluoride's stability. The compound has been studied for use in plasma etching of
dielectrics as a potential replacement for gases with high global warming potential [1]. This suggests that

oxalyl fluoride is stable enough to be handled and used in controlled industrial processes.
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Avenues for Further Research

Based on the available information, here are suggested paths to deepen your understanding of oxalyl

fluoride's thermal properties:

e Experimental Studies: The most direct approach would involve techniques like Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC) to measure decomposition onset
temperatures and enthalpies.

e Computational Chemistry: High-level theoretical calculations could predict the energy barrier for
decomposition and identify potential degradation pathways.

e Expand Literature Review: A focused search on scientific databases for "oxalyl fluoride thermal
decomposition™ or "kinetics of oxalyl fluoride" may yield more specialized studies not captured in this
search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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